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Compound of Interest

Compound Name: 2-Phenylpropane-2-thiol

CAS No.: 16325-88-5

Cat. No.: B037024 Get Quote

Identity Crisis: Resolving the CAS Confusion A common pitfall in procuring this chemical is the

discrepancy in CAS Registry Numbers.

Primary Commercial CAS:16325-88-5 (The industry standard for 2-phenylpropane-2-thiol).
[2]

Erroneous/Obscure CAS:5177-76-4 (Often cited in older literature or databases but rarely

used by modern commercial vendors).

Do Not Confuse With: CAS 75-33-2 (2-Propanethiol / Isopropyl mercaptan) – a much lighter,

more volatile structural isomer.
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Feature Specification Impact on Research

IUPAC Name 2-Phenylpropane-2-thiol Unambiguous identification.

Structure
Ph-C(Me)

-SH

Tertiary thiol; sterically

hindered sulfur atom.

Molecular Weight 152.26 g/mol
Essential for stoichiometry

calculations.

Boiling Point ~90°C at 11 mmHg

High boiling point allows for

high-temp polymerization

without rapid evaporation.

Stability Moderate

Prone to oxidation to dicumyl

disulfide (Ph-C(Me)

-S-S-C(Me)

-Ph) upon air exposure.

Odor Threshold Low (ppb range)

Requires dedicated ventilation

and bleach neutralization

protocols.

Part 2: Market Landscape & Supplier Analysis
The supply chain for 2-phenylpropane-2-thiol is bifurcated into Catalog Distributors (for gram-

scale R&D) and Industrial Manufacturers (for kilogram-to-ton scale).

Tier 1: Catalog Distributors (R&D Scale: 1g – 100g)
Best for: Initial screening, medicinal chemistry, small-scale polymerization.[1]
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Supplier
Product Code
(Example)

Purity Notes

ChemScene CS-0237937 ≥98%

Reliable stock for

medicinal chemistry

grades.

BOC Sciences 16325-88-5 98%
Good for intermediate

scale (100g+).

Enamine EN300-188247 95%

Often supplies

building blocks for

drug discovery.

Alfa Chemistry ACM16325885 97%+

Broad inventory of

organosulfur

compounds.

Tier 2: Industrial Manufacturers (Bulk Scale: >1kg)
Best for: Pilot plant scale-up, RAFT polymerization manufacturing.[1]

Major thiochemical producers like Chevron Phillips Chemical and Arkema do not typically list

this specific isomer as a commodity product in their public catalogs (unlike tert-butyl

mercaptan). However, they possess the core competency to manufacture it via the acid-

catalyzed addition of H

S to

-methylstyrene.

Strategy: For bulk needs, contact their "Custom Synthesis" or "Specialty Organosulfur"

divisions.[1]

Key Precursor:

-Methylstyrene (CAS 98-83-9).

Part 3: Procurement Strategy Visualization
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The following decision tree guides the researcher through the "Make vs. Buy" and "Catalog vs.

Custom" decision process.

Requirement: 2-Phenylpropane-2-thiol

What is the required quantity?

Small Scale (< 100g)

Bulk Scale (> 1kg)Critical Purity Requirement?
(e.g., RAFT Polymerization)

Contact Industrial Majors
(Chevron Phillips, Arkema)
Request Custom Synthesis

Outsource

In-House Synthesis
(Alpha-Methylstyrene + H2S)

Internal Capabilty

Search Catalog Suppliers
(ChemScene, Enamine, BOC)

Use CAS: 16325-88-5

Mandatory QC:
1. GC-MS (Disulfide Impurity)

2. Iodometric Titration (-SH Content)

Standard (>95%) High (>98%)

Click to download full resolution via product page

Figure 1: Procurement Decision Framework for 2-Phenylpropane-2-thiol.

Part 4: Technical Validation Protocols
Trusting a Certificate of Analysis (CoA) is insufficient for sensitive applications like controlled

radical polymerization, where the thiol-to-disulfide ratio critically affects the chain transfer

constant (
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).

Protocol A: Iodometric Back-Titration (Thiol Content)
Direct titration is often slow due to the steric bulk of the cumyl group. Back-titration is preferred.

Reagents:

0.1 N Iodine standard solution.

0.1 N Sodium Thiosulfate standard solution.

Starch indicator (1% aqueous).

Solvent: Ethanol or Isopropanol (to solubilize the hydrophobic thiol).

Procedure:

Step 1: Dissolve ~0.2g of sample (accurately weighed) in 50 mL ethanol in an Erlenmeyer

flask.

Step 2: Add a known excess (e.g., 20 mL) of 0.1 N Iodine solution.[1] The solution will turn

dark brown.

Step 3: Allow to stand for 5–10 minutes (sealed) to ensure complete oxidation of the bulky

thiol.

Reaction:

Step 4: Titrate the excess iodine with 0.1 N Sodium Thiosulfate until the solution turns pale

yellow.

Step 5: Add 2 mL starch indicator (solution turns blue/black).

Step 6: Continue titrating dropwise until the blue color disappears (colorless endpoint).

Calculation:

Protocol B: Purity by GC-MS

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalregister.com/products-list.asp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Detect the "Dicumyl Disulfide" impurity, which is invisible to titration but inhibits

polymerization.[1]

Column: HP-5 or DB-5 (Non-polar).

Inlet Temp: 250°C.

Oven Program: 50°C (2 min)

10°C/min

280°C.

Target Ions:

Thiol (

): ~152 m/z.[3]

Disulfide (

): ~302 m/z.

Acceptance Criteria: Disulfide peak area < 2.0%.

Part 5: Handling, Storage & Safety
The "Thiol Protocol" Tertiary thiols are notorious for their penetrating, skunky odor and

susceptibility to air oxidation.[1]

Oxidation Prevention:

Store under Argon or Nitrogen at 2–8°C.

Use Sure/Seal™ bottles or transfer into Schlenk flasks immediately upon receipt.

Why? The benzylic carbon-sulfur bond is relatively stable, but the thiol hydrogen is easily

abstracted, leading to disulfide formation which renders the compound inactive as a Chain

Transfer Agent.[1]
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Odor Control (Decontamination):

Bleach Bath: Keep a bath of 10% sodium hypochlorite (bleach) in the fume hood.

Glassware: Soak all pipettes, flasks, and septa in the bleach bath for 24 hours before

washing.[1] This oxidizes the stench-causing thiol into odorless sulfonates.

Spills: Cover immediately with bleach-soaked paper towels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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